![molecular formula C13H19FN2O2 B6228849 tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate CAS No. 1016744-37-8](/img/no-structure.png)
tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate
Overview
Description
Tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate, also known as TBFEC, is an organic compound belonging to the family of tert-butyl carbamates. TBFEC has been studied extensively due to its potential uses in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate is not yet fully understood. However, it is believed that the compound acts as a proton donor, which helps to facilitate the formation of amides and esters. Additionally, tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate has been shown to act as a catalyst in the synthesis of various pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate have not been extensively studied. However, it is believed that tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate may have some effects on the body, such as the inhibition of certain enzymes and the stimulation of certain receptors. Additionally, tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate may have some effects on cell metabolism and the production of certain proteins.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate for lab experiments include its relatively low cost, its ease of synthesis, and its wide range of potential applications. Additionally, tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate is relatively non-toxic and has low environmental impact. However, there are some limitations to using tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate for lab experiments, such as its relatively low reactivity and its potential to cause unwanted side reactions.
Future Directions
There are several potential future directions for the study of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate. One potential direction is to further explore its potential applications in the field of cancer research. Additionally, further research could be done to explore the biochemical and physiological effects of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate and to develop new methods for its synthesis. Additionally, further research could be done to explore the potential uses of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate in the synthesis of other organic compounds. Finally, further research could be done to explore the potential of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate as a catalyst in the synthesis of pharmaceuticals.
Synthesis Methods
The synthesis of tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate involves the reaction of tert-butyl isocyanate with 2-amino-1-(4-fluorophenyl)ethanol in the presence of a base, such as potassium carbonate. The reaction is carried out at room temperature and yields the desired product after a few hours.
Scientific Research Applications
Tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate has been studied extensively due to its potential applications in a variety of scientific research applications. It has been used as a reagent for the synthesis of various organic compounds, such as amides and esters. It has also been used as a catalyst in the synthesis of various pharmaceuticals. Additionally, tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate has been studied for its potential applications in the field of cancer research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate involves the reaction of tert-butyl carbamate with 4-fluoroaniline to form tert-butyl N-(4-fluorophenyl)carbamate, which is then reacted with 2-bromoethylamine hydrobromide to form tert-butyl N-[2-(bromoethyl)-1-(4-fluorophenyl)ethyl]carbamate. This intermediate is then treated with sodium azide and triphenylphosphine to form tert-butyl N-[2-azido-1-(4-fluorophenyl)ethyl]carbamate, which is finally reduced with hydrogen gas and palladium on carbon to yield the desired compound.", "Starting Materials": [ "tert-butyl carbamate", "4-fluoroaniline", "2-bromoethylamine hydrobromide", "sodium azide", "triphenylphosphine", "palladium on carbon", "hydrogen gas" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 4-fluoroaniline in the presence of a suitable solvent and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form tert-butyl N-(4-fluorophenyl)carbamate.", "Step 2: tert-butyl N-(4-fluorophenyl)carbamate is reacted with 2-bromoethylamine hydrobromide in the presence of a suitable solvent and a base such as triethylamine to form tert-butyl N-[2-(bromoethyl)-1-(4-fluorophenyl)ethyl]carbamate.", "Step 3: tert-butyl N-[2-(bromoethyl)-1-(4-fluorophenyl)ethyl]carbamate is treated with sodium azide and triphenylphosphine in the presence of a suitable solvent to form tert-butyl N-[2-azido-1-(4-fluorophenyl)ethyl]carbamate.", "Step 4: tert-butyl N-[2-azido-1-(4-fluorophenyl)ethyl]carbamate is reduced with hydrogen gas and palladium on carbon in the presence of a suitable solvent to yield tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate." ] } | |
CAS RN |
1016744-37-8 |
Product Name |
tert-butyl N-[2-amino-1-(4-fluorophenyl)ethyl]carbamate |
Molecular Formula |
C13H19FN2O2 |
Molecular Weight |
254.3 |
Purity |
95 |
Origin of Product |
United States |
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